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Compound of Interest

Compound Name: Metofoline

Cat. No.: B1203475 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a standardized protocol for the preparation and storage of

metofoline stock solutions. Adherence to these guidelines is crucial for ensuring the integrity,

stability, and reproducibility of experimental results.

Introduction
Metofoline is an opioid analgesic and an isoquinoline derivative.[1][2] Although not structurally

related to most opioids, it demonstrates analgesic activity comparable to codeine.[2] Accurate

and consistent preparation of stock solutions is the first step in obtaining reliable and

reproducible data in pharmacological and biological assays. This note details the essential

chemical properties of metofoline, a step-by-step protocol for stock solution preparation, and

recommended storage conditions to maintain its stability.

Chemical and Physical Properties
A summary of the key properties of metofoline is presented below. The molecular weight is

essential for accurate concentration calculations.
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Property Value Reference

Chemical Name

1-[2-(4-

Chlorophenyl)ethyl]-6,7-

dimethoxy-2-methyl-1,2,3,4-

tetrahydroisoquinoline

[2]

Molecular Formula C₂₀H₂₄ClNO₂ [3]

Molecular Weight 345.87 g/mol [1][3]

CAS Number 2154-02-1 [1][4]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Purity >98% (typical) [1]

Experimental Protocol: Stock Solution Preparation
(10 mM)
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

3.1 Materials and Equipment

Metofoline powder (CAS 2154-02-1)

Anhydrous/ACS grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
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3.2 Preparation Workflow

The following diagram outlines the general workflow for preparing the stock solution.

Preparation Steps

Equilibrate Metofoline
to Room Temperature

Weigh 3.46 mg
of Metofoline

Add 1 mL of DMSO
to a sterile vial

Add powder to DMSO
and vortex until dissolved

Aliquot and Store
(See Table 2)

Click to download full resolution via product page

Caption: Workflow for Metofoline stock solution preparation.

3.3 Step-by-Step Procedure

Safety First: Perform all steps in a well-ventilated area or chemical fume hood. Wear

appropriate PPE.

Calculate Required Mass: Use the following formula to determine the mass of metofoline
needed for your desired concentration and volume.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Example for 1 mL of a 10 mM stock:

Mass (mg) = (0.01 mol/L) x (0.001 L) x (345.87 g/mol ) x 1000 = 3.46 mg

Weighing: Before opening, allow the container of metofoline powder to equilibrate to room

temperature to prevent condensation. Accurately weigh the calculated amount of powder

using an analytical balance.

Dissolution:

Add the weighed metofoline powder to a sterile, light-protected container (e.g., an amber

microcentrifuge tube or vial).
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Add the calculated volume of DMSO.

Cap the container tightly and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes.

Storage and Stability
Proper storage is critical to prevent degradation and maintain the efficacy of metofoline.[5][6]

The stability of the compound depends on whether it is in solid form or in solution.[1]

Form
Short-Term Storage
(Days to Weeks)

Long-Term Storage
(Months to Years)

Shelf Life

Solid Powder 0 - 4°C, dry and dark -20°C, dry and dark
>3 years if stored

properly[1]

Stock Solution (in

DMSO)
0 - 4°C -20°C

>2 years if stored

properly[1]

Key Storage Practices:

Protect from Light: Both the solid compound and its solutions are sensitive to light.[6][7]

Always store them in amber vials or tubes wrapped in foil.

Avoid Moisture: Keep containers tightly sealed to prevent moisture absorption.[5]

Minimize Freeze-Thaw Cycles: Aliquoting stock solutions is highly recommended to preserve

their integrity.

Mechanism of Action: Opioid Receptor Signaling
Metofoline exerts its analgesic effects by acting as an agonist at opioid receptors, which are

G-protein coupled receptors (GPCRs).[2][8] The primary mechanism involves the inhibition of

neuronal activity through two main pathways initiated by the activation of the Gi/o protein.[8][9]

[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1203475?utm_src=pdf-body
https://medicalguidelines.msf.org/en/viewport/EssDr/english/drug-quality-and-storage-16688167.html
https://pubmed.ncbi.nlm.nih.gov/19214355/
https://www.medkoo.com/products/41369
https://www.medkoo.com/products/41369
https://www.medkoo.com/products/41369
https://pubmed.ncbi.nlm.nih.gov/19214355/
https://www.skintherapyletter.com/dermatology/light-temperature-moisture-sensitive/
https://medicalguidelines.msf.org/en/viewport/EssDr/english/drug-quality-and-storage-16688167.html
https://www.benchchem.com/product/b1203475?utm_src=pdf-body
https://en.wikipedia.org/wiki/Metofoline
https://australianprescriber.tg.org.au/articles/opioids-mechanisms-of-action.html
https://australianprescriber.tg.org.au/articles/opioids-mechanisms-of-action.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3698859/
https://www.mdpi.com/1422-0067/20/17/4302
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metofoline's Mechanism of Action via Gi/o-Coupled Opioid Receptors
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Caption: Metofoline activates Gi/o-coupled opioid receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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